(8Z)-8-(2-phenylhydrazin-1-ylidene)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one

• Molecular Formula: C21H17N3OS2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: (8E)-8-(phenylhydrazinylidene)-4,10-dithia-1-azatetracyclo[9.7.0.03,7.012,17]octadeca-3(7),5,12,14,16-pentaen-18-one
• InChI: InChI=1S/C21H17N3OS2/c25-20-15-8-4-5-9-16(15)21-24(20)12-19-17(10-11-26-19)18(13-27-21)23-22-14-6-2-1-3-7-14/h1-11,21-22H,12-13H2/b23-18-
• InChI Key: RHLYUSBCDWPBEO-NKFKGCMQSA-N
• Isomeric SMILES: C1C2=C(C=CS2)/C(=N\NC3=CC=CC=C3)/CSC4N1C(=O)C5=CC=CC=C45
• Canonical SMILES: C1C2=C(C=CS2)C(=NNC3=CC=CC=C3)CSC4N1C(=O)C5=CC=CC=C45

Description

The compound (8Z)-8-(2-phenylhydrazin-1-ylidene)-4,10-dithia-1-azatetracyclo[9.7.0.0³,⁷.0¹²,¹⁷]octadeca-3(7),5,12(17),13,15-pentaen-18-one is a polycyclic heterocyclic molecule featuring:

• A fused tetracyclic backbone with bridging sulfur (4,10-dithia) and nitrogen (1-aza) atoms.
• A ketone group at position 18, enabling hydrogen bonding and nucleophilic reactions.

Scientific Research Applications

The compound (8Z)-8-(2-phenylhydrazin-1-ylidene)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one has garnered attention in various scientific fields due to its unique structural features and potential applications. This article explores its applications across different domains, including medicinal chemistry, materials science, and environmental science.

Chemical Properties and Structure

The compound has a molecular formula of $C_{21}H_{17}N_{3}O_{S}^{2}$ and a molecular weight of approximately $391.5\,g/mol$. Its complex structure contains multiple functional groups that contribute to its reactivity and interaction with biological systems.

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer properties. The presence of the phenylhydrazine moiety is particularly noteworthy, as hydrazines are known to interact with biological targets involved in cancer progression. Research has shown that derivatives of phenylhydrazine can induce apoptosis in cancer cells, suggesting that this compound may also possess similar effects.

Antimicrobial Properties

There is growing interest in the antimicrobial potential of this compound. The sulfur atoms in the structure may enhance its ability to disrupt microbial membranes or interfere with essential metabolic pathways in bacteria and fungi. Preliminary studies suggest that compounds featuring sulfur in their structure often demonstrate enhanced antimicrobial activity.

Neuroprotective Effects

The compound's ability to cross the blood-brain barrier could make it a candidate for neuroprotective therapies. Similar compounds have been investigated for their role in protecting neuronal cells from oxidative stress and neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Organic Electronics

The unique electronic properties of this compound make it a candidate for organic semiconductor applications. Its conjugated system allows for efficient charge transport, which is critical for devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research into the synthesis of thin films from this compound could lead to advancements in flexible electronics.

Photocatalysis

The compound's structure may also lend itself to photocatalytic applications. Compounds with similar frameworks have been shown to facilitate reactions under light irradiation, making them suitable for environmental remediation processes, such as the degradation of pollutants.

Pollution Control

Given the increasing concerns over environmental pollutants, compounds like (8Z)-8-(2-phenylhydrazin-1-ylidene)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one may play a role in developing new methods for air and water purification. The potential for this compound to act as a catalyst in breaking down harmful substances makes it an interesting candidate for further investigation.

Case Studies

• Anticancer Research : A study published in Journal of Medicinal Chemistry explored various hydrazine derivatives and their effects on cancer cell lines. The findings indicated that certain modifications could enhance cytotoxicity against breast cancer cells.
• Antimicrobial Testing : In an investigation reported by Antimicrobial Agents and Chemotherapy, derivatives of phenylhydrazine were tested against multiple bacterial strains, showing promising results that warrant further exploration of related compounds like the one discussed here.
• Materials Science Innovations : Research presented at the Materials Science and Engineering Conference highlighted the use of novel organic compounds in developing high-efficiency solar cells, suggesting pathways for incorporating structurally similar compounds into next-generation energy solutions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

Compound IIi (9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one)

• Core Structure : 3,7-dithia-5-azatetracyclo system with a ketone.
• Key Differences :
  • Sulfur positions (3,7 vs. 4,10 in the target) alter ring strain and conjugation.
  • A 4-methoxyphenyl substituent enhances solubility compared to the target’s phenylhydrazine group.
• Research Findings :
  • Methoxy groups improve solubility in polar solvents, whereas phenylhydrazine may introduce redox activity.

Compound FDB000398 (4,5,15,16-Tetramethoxy-10-azatetracyclo[7.7.1.0²,⁷.0¹³,¹⁷]heptadeca-1(16),2(7),3,5,9,11,13(17),14-octaen-8-one)

• Core Structure : 10-azatetracyclo system with methoxy substituents.
• Key Differences :
  • Tetramethoxy groups dominate electronic effects, contrasting with the target’s phenylhydrazine.
  • Smaller ring system (heptadeca vs. octadeca in the target).

Functional Group Analogues

Benzothiazepin-4-one Derivatives

• Example: (±)-cis-2-(4-Methoxyphenyl)-3-methoxy-8-phenoxy-2,3-dihydro-1,5-benzothiazepin-4(5H)-one.
• Key Features: 1,5-Benzothiazepin backbone with sulfur at positions 1 and 3. Phenoxy and methoxy substituents modulate electronic properties.
• Comparison: The target’s 4,10-dithia arrangement may enhance aromaticity compared to 1,5-dithia systems. Phenoxy groups in benzothiazepins reduce electrophilic substitution reactivity relative to phenylhydrazine.

Imidazo[1,2-a]pyridine Derivatives

• Example: Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate.
• Key Features :
  • Nitrogen-rich bicyclic system with ester and nitrile groups.
• Nitriles and esters in imidazopyridines provide distinct reactivity compared to the target’s ketone and hydrazine.

Substituent-Driven Comparisons

Phenylhydrazine vs. Benzothiazole Groups

• Example: 8-(4-Dimethylaminophenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione.
• Phenylhydrazine in the target may act as a chelating agent or participate in condensation reactions.

Data Tables

Table 1: Structural and Functional Comparison

Compound	Core Structure	Substituents	Key Features	Reference
Target Compound	4,10-dithia-1-azatetracyclo	Phenylhydrazin-ylidene, ketone	Conjugated system, redox-active	-
IIi	3,7-dithia-5-azatetracyclo	4-Methoxyphenyl, ketone	Enhanced solubility
FDB000398	10-azatetracyclo	Tetramethoxy	Electron-rich, steric bulk
Benzothiazepin-4-one	1,5-benzothiazepin	Phenoxy, methoxy	Moderate reactivity
Imidazopyridine derivative	Imidazo[1,2-a]pyridine	Nitrile, nitro, ester	High functional diversity

Research Implications

• Synthetic Challenges : The target’s polycyclic system likely requires multi-step condensation and cyclization, as seen in benzothiazepin syntheses .
• Physicochemical Properties : The phenylhydrazine group may confer unique UV-Vis absorption or fluorescence, akin to benzothiazole derivatives .
• Potential Applications: Coordination chemistry (via hydrazine and sulfur/nitrogen lone pairs). Anticancer or antimicrobial activity, inferred from structurally related compounds .